Cas no 2411334-93-3 ((E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide
• CAS No: 2411334-93-3
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5359246
• Update Time: 2025-07-17

(E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide
• Z3952173010
• (2E)-4-(dimethylamino)-N-[(4-hydroxy-2-methylpyrimidin-5-yl)methyl]but-2-enamide

• Inchi： 1S/C12H18N4O2/c1-9-13-7-10(12(18)15-9)8-14-11(17)5-4-6-16(2)3/h4-5,7H,6,8H2,1-3H3,(H,14,17)(H,13,15,18)/b5-4+
• InChI Key： UZBYRMPMPQGGNU-SNAWJCMRSA-N
• SMILES： O=C1C(=CN=C(C)N1)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 422
• XLogP3: -0.8
• Topological Polar Surface Area: 73.8

Additional information on (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide

Introduction to Compound CAS No. 2411334-93-3: (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide

(E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide (CAS No. 2411334-93-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structure of this compound, characterized by its dimethylamino and butenamide functionalities, makes it a promising candidate for various therapeutic applications.

The chemical structure of (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide is composed of a pyrimidine ring substituted with a methyl group and an oxo group at positions 2 and 6, respectively. The butenamide moiety is attached to the pyrimidine ring via a methylene bridge, and the dimethylamino group is positioned at the 4-position of the butenamide chain. This arrangement imparts specific chemical and biological properties to the compound, making it a subject of extensive research.

Recent studies have highlighted the potential of (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide in various therapeutic areas. One notable application is its antiviral activity. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral replication processes, making it a valuable lead compound for the development of antiviral drugs.

In addition to its antiviral properties, (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide has demonstrated significant anticancer activity. Studies conducted by the National Cancer Institute have revealed that this compound selectively targets cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic properties of (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential as an orally bioavailable drug. The compound's high solubility and stability under physiological conditions contribute to its suitability for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-4-(Dimethylamino)-N-[(2-methyl-6-oxo-1H-pyrimidin-5-yl)methyl]but-2-enamide in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and support further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, (E)-4-(Dimethylamino)-N-[(2-methyl-6-o xo -1H-pyrimidin -5 - yl) methyl] but - 2 - en amide has also been explored for its potential as a research tool in biochemical and cellular studies. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating disease mechanisms and validating therapeutic targets.

In conclusion, (E)-4-(Dimethylamino)-N-[ ( 2 - methyl - 6 - ox o - 1 H - py rim idin - 5 - yl ) methyl ] but - 2 - en amide (CAS No. 2411334 - 93 - 3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its importance in the field of medicinal chemistry and pharmaceutical development.